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Compound of Interest

Compound Name: AZD-8529

Cat. No.: B1666240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of AZD-8529, a selective positive allosteric modulator (PAM) of the metabotropic glutamate

receptor 2 (mGluR2), in functional magnetic resonance imaging (fMRI) studies investigating

schizophrenia.

Introduction
Schizophrenia is a complex neuropsychiatric disorder characterized by a range of symptoms,

including cognitive deficits.[1][2] Glutamatergic dysfunction has been implicated in the

pathophysiology of the illness, making the metabotropic glutamate receptor 2 (mGluR2) a

promising therapeutic target.[3][4][5] AZD-8529 is a potent and selective mGluR2 PAM that

enhances the receptor's response to the endogenous ligand, glutamate.[6][7][8] Functional MRI

is a non-invasive neuroimaging technique that can measure brain activity, offering a window

into the neural circuit effects of pharmacological agents like AZD-8529.[1][9]

This document outlines the mechanism of action of AZD-8529, summarizes key findings from a

clinical fMRI study in patients with schizophrenia, and provides detailed protocols for replicating

and extending this research.
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AZD-8529 acts as a positive allosteric modulator at the mGluR2 receptor.[6] Unlike direct

agonists, PAMs do not activate the receptor on their own but rather potentiate the effect of the

endogenous agonist, glutamate, leading to a more physiologically relevant modulation of

receptor activity.[1] The selectivity of AZD-8529 for mGluR2 over other mGluR subtypes allows

for a more precise investigation of this specific receptor's role in brain function and disease.[1]

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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